3-Cyclopropoxy-6-fluoropicolinaldehyde

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-fluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8FNO2/c10-9-4-3-8(7(5-12)11-9)13-6-1-2-6/h3-6H,1-2H2
• InChI Key: ZCFOAWLMRUSWEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)F)C=O

Description

3-Cyclopropoxy-6-fluoropicolinaldehyde is a substituted picolinaldehyde derivative characterized by a cyclopropoxy group at position 3 and a fluorine atom at position 6 on the pyridine ring. Its structure combines the steric effects of the cyclopropoxy group with the electronic influence of fluorine, which may enhance reactivity or stability in specific reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of cyclopropyl bromide and a fluorinating agent in the presence of a base to achieve the desired substitution . The reaction conditions often include:

Solvent: Anhydrous solvents such as tetrahydrofuran (THF) or dichloromethane (DCM).

Temperature: Reactions are typically carried out at low temperatures (0-5°C) to control the reactivity of the intermediates.

Catalysts: Palladium or copper catalysts may be used to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-6-fluoropicolinaldehyde may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing environmental impact. Key steps include:

Raw Material Sourcing: High-purity starting materials are essential.

Reaction Optimization: Parameters such as temperature, pressure, and reaction time are carefully controlled.

Purification: Techniques such as recrystallization, distillation, or chromatography are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-fluoropicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: 3-Cyclopropoxy-6-fluoropicolinic acid.

Reduction: 3-Cyclopropoxy-6-fluoropicolinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-6-fluoropicolinaldehyde is utilized in several scientific research fields:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-fluoropicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. The fluorine atom may enhance the compound’s stability and bioavailability by influencing its electronic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Cyclopropoxy-6-fluoropicolinaldehyde with structurally related picolinaldehyde derivatives based on substituent effects, similarity metrics, and inferred properties (Table 1).

Table 1: Key Structural Analogs and Similarity Metrics

Compound Name	Substituents (Position)	CAS No.	Similarity Score*	Key Features
3-Cyclopropoxy-6-fluoropicolinaldehyde	Cyclopropoxy (3), F (6)	N/A	Reference	Steric bulk + electron-withdrawing F
3-Amino-6-chloropicolinaldehyde	NH₂ (3), Cl (6)	343781-53-3	0.85	Electron-donating NH₂ + Cl (halogen bond)
6-Chloro-3-fluoropicolinaldehyde	F (3), Cl (6)	152356-57-5	0.77	Dual halogen substitution (F and Cl)
3-Bromo-6-chloropicolinaldehyde	Br (3), Cl (6)	884494-77-3	0.77	Heavy halogens (Br/Cl) for reactivity
1-(6-Chloropyridin-2-yl)ethanone	Cl (6), acetyl (2)	132683-62-6	0.90	Ketone group at position 2

*Similarity scores derived from structural and functional group alignment (scale: 0–1) .

Key Findings:

Substituent Effects on Reactivity: Electron-Withdrawing Groups: The fluorine atom at position 6 in 3-Cyclopropoxy-6-fluoropicolinaldehyde enhances the aldehyde’s electrophilicity compared to non-fluorinated analogs like 3-Amino-6-chloropicolinaldehyde (similarity score: 0.85) .

Halogen vs. Alkoxy Groups :

• Compounds with halogen substituents (e.g., Cl, Br) at position 6 exhibit higher polarity and stronger intermolecular interactions than cyclopropoxy-containing derivatives. For example, 6-Chloro-3-fluoropicolinaldehyde (CAS 152356-57-5) has a lower similarity score (0.77) due to divergent electronic properties .

Functional Group Diversity: The ketone-containing analog 1-(6-Chloropyridin-2-yl)ethanone (similarity score: 0.90) shares a high structural overlap but diverges in reactivity due to the aldehyde-to-ketone substitution .